2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide

• IUPAC Name: 2-(furan-2-ylmethyl)-N-(5-methyl-1,2-oxazol-3-yl)-1,3-dioxoisoindole-5-carboxamide
• InChI: InChI=1S/C18H13N3O5/c1-10-7-15(20-26-10)19-16(22)11-4-5-13-14(8-11)18(24)21(17(13)23)9-12-3-2-6-25-12/h2-8H,9H2,1H3,(H,19,20,22)
• InChI Key: VMIXTAWORWXLML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CC4=CC=CO4
• Molecular Formula: C18H13N3O5
• Molecular Weight: 351.3 g/mol

Description

2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. FIPI is a potent inhibitor of phospholipase D (PLD), an enzyme that plays a crucial role in various cellular processes, including membrane trafficking, cytoskeletal reorganization, and signal transduction.

Mechanism of Action

2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide inhibits PLD by binding to its catalytic domain and preventing its activation. PLD catalyzes the hydrolysis of phosphatidylcholine to generate phosphatidic acid, a lipid second messenger that regulates various cellular functions. By inhibiting PLD, 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide reduces the production of phosphatidic acid and disrupts various cellular processes that depend on it.
Biochemical and Physiological Effects:
2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has also been shown to modulate various signaling pathways, including the PI3K/Akt and MAPK pathways, which play critical roles in cell growth and survival.

Advantages and Limitations for Lab Experiments

2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has several advantages for lab experiments, including its potency, specificity, and ease of use. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide is a potent and specific inhibitor of PLD, which makes it an ideal tool for studying the role of PLD in various cellular processes. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide is also easy to use, as it can be added directly to cell culture media or injected into animal models.
However, 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has some limitations for lab experiments, including its potential toxicity and off-target effects. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to have some cytotoxic effects at high concentrations, which may limit its use in certain experiments. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide may also have off-target effects on other enzymes or signaling pathways, which may complicate the interpretation of experimental results.

Future Directions

2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has several potential future directions for research, including its use as a therapeutic agent in various diseases and its application as a tool for studying PLD in various cellular processes. Some possible future directions for 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide research include:
1. Development of 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide derivatives with improved potency and selectivity.
2. Investigation of the role of PLD in various diseases, including cancer, inflammation, and neurodegenerative disorders.
3. Evaluation of the potential side effects and toxicity of 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide in animal models and clinical trials.
4. Development of new methods for delivering 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide to target tissues or cells.
5. Investigation of the interaction between 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide and other signaling pathways or enzymes.
In conclusion, 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide is a potent and specific inhibitor of PLD that has been extensively studied for its potential therapeutic applications in various diseases. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has several advantages for lab experiments, including its potency, specificity, and ease of use, but also has some limitations, including potential toxicity and off-target effects. Future research on 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide may lead to the development of new therapeutic agents and a better understanding of the role of PLD in various cellular processes.

Synthesis Methods

2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide can be synthesized using a multistep process involving the reaction of 2-furylmethylamine with 5-methyl-3-isoxazolecarboxylic acid, followed by the coupling of the resulting intermediate with 1,3-dioxo-5-isoindolinecarboxylic acid. The final product can be obtained through purification and crystallization steps.

Scientific Research Applications

2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer, PLD has been shown to play a critical role in tumor growth, invasion, and metastasis. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to inhibit the growth and migration of various cancer cells, including breast, prostate, and pancreatic cancer cells.
In inflammation, PLD has been implicated in the production of pro-inflammatory mediators, such as cytokines and chemokines. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to reduce inflammation in various animal models of inflammatory diseases, including arthritis and colitis.
In neurodegenerative disorders, PLD has been shown to play a role in neuronal cell death and neuroinflammation. 2-(2-furylmethyl)-N-(5-methyl-3-isoxazolyl)-1,3-dioxo-5-isoindolinecarboxamide has been shown to protect against neuronal cell death and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease.